![molecular formula C15H17NO4 B5913790 isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate](/img/structure/B5913790.png)
isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate, also known as IQA, is a chemical compound that has been extensively studied for its potential use in scientific research. IQA has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers investigating various aspects of cellular signaling pathways and disease mechanisms.
Mechanism of Action
The mechanism of action of isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate involves the inhibition of protein kinase activity through binding to the ATP-binding site of the kinase. This binding prevents the kinase from phosphorylating its target proteins, leading to downstream effects on cellular signaling pathways.
Biochemical and physiological effects:
isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate has been found to have a range of biochemical and physiological effects, including inhibition of cancer cell proliferation, induction of apoptosis, and inhibition of neuroinflammation. These effects have been attributed to the inhibition of protein kinase activity and downstream effects on cellular signaling pathways.
Advantages and Limitations for Lab Experiments
One advantage of using isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate in lab experiments is its selectivity for certain kinases, which allows for targeted inhibition of specific signaling pathways. However, isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate also has limitations, including its potential for off-target effects and its limited solubility in aqueous solutions.
Future Directions
For research on isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate could include further studies of its selectivity for specific kinases, as well as investigations into its potential use as a therapeutic agent for cancer and neurodegenerative diseases. Additionally, research could focus on developing more soluble forms of isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate for use in aqueous solutions.
Synthesis Methods
The synthesis of isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate involves the reaction of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid with isobutyl chloroacetate in the presence of a base catalyst. This reaction produces isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate as a white crystalline solid, which can be purified through recrystallization.
Scientific Research Applications
Isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate has been used in a variety of scientific research applications, including studies of protein kinase signaling pathways, cancer cell proliferation, and neurodegenerative diseases. isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate has been found to inhibit the activity of protein kinases, which play a critical role in many cellular processes, including cell growth and proliferation. This inhibition has been shown to be selective for certain kinases, making isobutyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate a potentially valuable tool for studying specific signaling pathways.
properties
IUPAC Name |
2-methylpropyl 2-(4-hydroxy-2-oxo-1H-quinolin-3-yl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO4/c1-9(2)8-20-13(17)7-11-14(18)10-5-3-4-6-12(10)16-15(11)19/h3-6,9H,7-8H2,1-2H3,(H2,16,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSTJZWBXUGDFTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC(=O)CC1=C(C2=CC=CC=C2NC1=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Hydroxy-2-oxo-1,2-dihydro-quinolin-3-yl)-acetic acid isobutyl ester |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.